Cas no 1261753-30-3 (3-(2-Bromo-6-methylbenzoyl)pyridine)

• Product Name: 3-(2-Bromo-6-methylbenzoyl)pyridine
• CAS No: 1261753-30-3
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5008879
• Update Time: 2023-08-25

3-(2-Bromo-6-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-6-methylbenzoyl)pyridine

• Inchi： 1S/C13H10BrNO/c1-9-4-2-6-11(14)12(9)13(16)10-5-3-7-15-8-10/h2-8H,1H3
• InChI Key： VVMOJVBKCMUPPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 30